Cas no 863314-89-0 (3'-Fluoro-2,4,4'-trichlorobiphenyl)

• Product Name: 3'-Fluoro-2,4,4'-trichlorobiphenyl
• CAS No: 863314-89-0
• MF: C₁₂H₆Cl₃F
• MW: 275.533443927765
• CID: 1058239
• PubChem ID: 53424958
• Update Time: 2025-04-20

3'-Fluoro-2,4,4'-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 3'-Fluoro-2,4,4'-trichlorobiphenyl
• 2,4-dichloro-1-(4-chloro-3-fluorophenyl)benzene
• 1,1'-Biphenyl,2,4,4'-trichloro-3'-fluoro
• 3-Fluoro-2,4,4-trichlorobiphenyl100µg
• 2,4,4'-Trichloro-3'-fluoro-1,1'-biphenyl
• DTXSID50698673
• 1,1'-Biphenyl, 2,4,4'-trichloro-3'-fluoro-
• SCHEMBL2463985
• 863314-89-0

• Inchi： 1S/C12H6Cl3F/c13-8-2-3-9(11(15)6-8)7-1-4-10(14)12(16)5-7/h1-6H
• InChI Key： PCAUHFXOMQAQFF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(=C(C=1)F)Cl)Cl

Computed Properties

• Exact Mass: 273.95200
• Monoisotopic Mass: 273.951911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 5.45290